5-(1-acetyl-4-piperidinyl)-4-benzyl-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 3-(1-acetylpiperidin-4-yl)-4-benzyl-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C16H20N4O2/c1-12(21)19-9-7-14(8-10-19)15-17-18-16(22)20(15)11-13-5-3-2-4-6-13/h2-6,14H,7-11H2,1H3,(H,18,22)
• InChI Key: DGUUPVMIXNGWIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C2=NNC(=O)N2CC3=CC=CC=C3
• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol

Description

The compound appears to contain several functional groups, including an acetyl group, a piperidinyl group, a benzyl group, and a 1,2,4-triazolone group. These groups could potentially confer a variety of chemical properties to the compound, depending on their arrangement and interactions.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be quite complex, due to the presence of several different functional groups and a potential for stereochemistry. Techniques such as NMR spectroscopy, X-ray crystallography, or computational chemistry might be used to analyze the structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on factors such as its molecular structure, the nature of its functional groups, and its stereochemistry. These properties could include things like melting point, boiling point, solubility, stability, and reactivity.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s handled and used. Without specific information on this compound, it’s hard to provide detailed safety information.